Cas no 1805161-40-3 (5-Chloro-2,3-difluorothiophenol)

• Product Name: 5-Chloro-2,3-difluorothiophenol
• CAS No: 1805161-40-3
• MF: C₆H₃ClF₂S
• MW: 180.602826356888
• CID: 4961381
• Update Time: 2025-06-08

5-Chloro-2,3-difluorothiophenol Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2,3-difluorothiophenol

• Inchi： 1S/C6H3ClF2S/c7-3-1-4(8)6(9)5(10)2-3/h1-2,10H
• InChI Key： DINSHQIILMWXIC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)S)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• XLogP3: 2.9
• Topological Polar Surface Area: 1

Additional information on 5-Chloro-2,3-difluorothiophenol

Introduction to 5-Chloro-2,3-difluorothiophenol (CAS No. 1805161-40-3)

5-Chloro-2,3-difluorothiophenol, identified by its Chemical Abstracts Service (CAS) number 1805161-40-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This heterocyclic aromatic compound features a thiophene core substituted with chlorine and fluorine atoms at the 5- and 2,3-positions, respectively. Its unique structural configuration imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The significance of 5-Chloro-2,3-difluorothiophenol lies in its versatility as a building block for more complex structures. The presence of both chloro and fluoro substituents enhances its reactivity, allowing for further functionalization through nucleophilic substitution, cross-coupling reactions, and other organic transformations. These attributes have positioned it as a key precursor in the development of novel therapeutic agents targeting a range of diseases.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. 5-Chloro-2,3-difluorothiophenol has been explored in several research studies for its potential applications in medicinal chemistry. Its structural motifs are often incorporated into drug candidates that exhibit antimicrobial, anti-inflammatory, and anticancer properties. The fluorine atoms, in particular, contribute to metabolic stability and improved pharmacokinetic profiles, which are critical factors in drug design.

One of the most compelling aspects of 5-Chloro-2,3-difluorothiophenol is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By serving as a scaffold for kinase inhibitors, this compound has been instrumental in developing molecules that can modulate these pathways effectively. Several preclinical studies have demonstrated the efficacy of derivatives derived from 5-Chloro-2,3-difluorothiophenol in inhibiting specific kinases while maintaining high selectivity.

The incorporation of fluorine into pharmaceutical compounds is a well-established strategy to enhance their biological activity. In the case of 5-Chloro-2,3-difluorothiophenol, the electron-withdrawing nature of fluorine atoms influences the electronic properties of the molecule, thereby affecting its binding affinity to biological targets. This has been particularly useful in designing small-molecule inhibitors that can interact with proteins with high precision. The chlorine substituent further contributes to the molecule's reactivity, enabling diverse synthetic pathways to be explored.

Advances in computational chemistry have also played a crucial role in understanding the behavior of 5-Chloro-2,3-difluorothiophenol. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These insights have guided medicinal chemists in optimizing its structure for improved potency and reduced toxicity. The integration of experimental data with computational predictions has been instrumental in accelerating the drug discovery process.

The agrochemical industry has also recognized the potential of 5-Chloro-2,3-difluorothiophenol as a precursor for developing novel pesticides and herbicides. Thiophene-based compounds are known for their efficacy against various pests and weeds due to their ability to disrupt essential biological processes. By leveraging the unique reactivity of 5-Chloro-2,3-difluorothiophenol, researchers have been able to design molecules that offer enhanced crop protection while minimizing environmental impact.

In conclusion,5-Chloro-2,3-difluorothiophenol (CAS No. 1805161-40-3) is a multifaceted compound with significant applications across multiple domains. Its role as a key intermediate in pharmaceutical synthesis underscores its importance in drug discovery and development. The ongoing research into its derivatives continues to yield promising results that highlight its potential as a cornerstone molecule in modern chemistry.